Cas no 93778-21-3 (2-Pyrazinecarboxylicacid, 1-methylethyl ester)

2-Pyrazinecarboxylicacid, 1-methylethyl ester structure
93778-21-3 structure
Product Name:2-Pyrazinecarboxylicacid, 1-methylethyl ester
CAS No:93778-21-3
MF:C8H10N2O2
MW:166.177201747894
CID:806452
PubChem ID:3022328
Update Time:2025-04-19

2-Pyrazinecarboxylicacid, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrazinecarboxylicacid, 1-methylethyl ester
    • isopropyl pyrazinecarboxylate
    • propan-2-yl pyrazine-2-carboxylate
    • NS00039614
    • SCHEMBL9407292
    • EINECS 298-155-4
    • 93778-21-3
    • DTXSID30239629
    • AKOS008948355
    • ISOPROPYL PYRAZINE-2-CARBOXYLATE
    • Inchi: 1S/C8H10N2O2/c1-6(2)12-8(11)7-5-9-3-4-10-7/h3-6H,1-2H3
    • InChI Key: UQIVGDUWRUPYRU-UHFFFAOYSA-N
    • SMILES: O(C(C1C=NC=CN=1)=O)C(C)C

Computed Properties

  • Exact Mass: 166.074228
  • Monoisotopic Mass: 166.074228
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 52.1

Experimental Properties

  • Density: 1.129
  • Boiling Point: 246°Cat760mmHg
  • Flash Point: 102.6°C
  • Refractive Index: 1.502
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